molecular formula C11H11BrO2 B8428637 4-Bromo-1-indanyl acetate

4-Bromo-1-indanyl acetate

Cat. No. B8428637
M. Wt: 255.11 g/mol
InChI Key: YUPVXAKHJDXRCF-UHFFFAOYSA-N
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Description

4-Bromo-1-indanyl acetate is a useful research compound. Its molecular formula is C11H11BrO2 and its molecular weight is 255.11 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C11H11BrO2

Molecular Weight

255.11 g/mol

IUPAC Name

(4-bromo-2,3-dihydro-1H-inden-1-yl) acetate

InChI

InChI=1S/C11H11BrO2/c1-7(13)14-11-6-5-8-9(11)3-2-4-10(8)12/h2-4,11H,5-6H2,1H3

InChI Key

YUPVXAKHJDXRCF-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1CCC2=C1C=CC=C2Br

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

3.0 g of 4-bromo-1-indanol (RS) in 30 ml of pyridine is cooled to 0° C., 2 ml of acetic anhydride is introduced slowly with agitation for 17 hours at ambient temperature. It is then poured into 100 ml of water and 100 ml of isopropyl ether and decanted; the organic phase is washed with water, dried and concentrated to dryness. The residue is taken up in 1,2-dichloro ethane in order to eliminate the pyridine by azeotropy. 3.9 g of expected product is obtained.
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